Cas no 16976-98-0 (2,3-dihydrospiro[indene-1,3'-pyrrolidine])

• Product Name: 2,3-dihydrospiro[indene-1,3'-pyrrolidine]
• CAS No: 16976-98-0
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD16737801
• CID: 1107491
• PubChem ID: 12938517
• Update Time: 2025-04-23

2,3-dihydrospiro[indene-1,3'-pyrrolidine] Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-Spiro[1H-indene-1,3'-pyrrolidine]
• spiro[1,2-dihydroindene-3,3'-pyrrolidine]
• 2,3-dihydrospiro[indene-1,3'-pyrrolidine]
• G52264
• DTXSID40513467
• AKOS011640074
• F2147-1339
• SY206590
• BDBM50022469
• CHEMBL79251
• SCHEMBL1222048
• spiro[2,3-dihydro-1H-indene-1,3''-(tetrahydro-1''H-pyrrole)]
• EN300-237492
• 16976-98-0
• MFCD16737801
• MB15039
• 2,3-Dihydrospiro[indene-1,3 inverted exclamation mark -pyrrolidine]

• MDL： MFCD16737801
• Inchi： 1S/C12H15N/c1-2-4-11-10(3-1)5-6-12(11)7-8-13-9-12/h1-4,13H,5-9H2
• InChI Key： ALQRKFSWQNBCSJ-UHFFFAOYSA-N
• SMILES： N1CCC2(C3C=CC=CC=3CC2)C1

Computed Properties

• Exact Mass: 173.12055
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on 2,3-dihydrospiro[indene-1,3'-pyrrolidine]

2,3-Dihydro-Spiro[1H-Indene-1,3'-Pyrrolidine] (CAS No. 16976-98-0)

The compound 2,3-dihydro-spiro[1H-indene-1,3’-pyrrolidine], also known by its CAS number 16976-98-0, is a unique chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule represents an interesting class of compounds due to its complex spirocyclic structure, which combines elements of indene and pyrrolidine moieties. The spiro arrangement refers to the shared atom between two cyclic systems, creating a three-dimensional framework that offers potential for diverse chemical and biological applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery, particularly in the development of ligands for G-protein coupled receptors (GPCRs) and other therapeutic targets. The indene component contributes to the rigidity and planar nature of the molecule, while the pyrrolidine ring introduces flexibility and nitrogen functionality, which can be critical for binding interactions with biological targets.

Research into 2,3-dihydro-spiro[1H-indene-1,3’-pyrrolidine] derivatives has focused on their potential as templates for the design of novel drugs. For instance, a 2023 publication explored the use of this spiro compound as a scaffold for the development of kinase inhibitors, leveraging its unique structural features to optimize enzymatic binding and activity. Such applications underscore the value of spirocyclic compounds in modern medicinal chemistry.

Another area of interest is the synthesis of 2,3-dihydro-spiro[1H-indene-1,3’-pyrrolidine] and its analogs. Various synthetic methods have been reported, including cyclization reactions and coupling techniques, which allow for efficient construction of this complex structure. These advancements have facilitated the exploration of spiro compound libraries for drug discovery purposes.

Biologically, 2,3-dihydro-spiro[1H-indene-1,3’-pyrrolidine] has shown promising activity in preliminary assays, particularly in relation to its potential as a modulator of ion channels and enzymes. A 2023 study demonstrated that certain derivatives of this compound exhibited selective inhibition of voltage-gated sodium channels, suggesting their potential utility in the treatment of pain and neurological disorders.

Moreover, the pharmacokinetic properties of spiro[1H-indene-1,3’-pyrrolidine] derivatives have been investigated, with an emphasis on improving bioavailability and reducing off-target effects. This has led to the identification of key structural motifs that enhance drug-likeness while maintaining biological activity.

Looking ahead, the spirocyclic framework of 2,3-dihydro-spiro[1H-indene-1,3’-pyrrolidine] continues to inspire innovative research in both academia and industry. As scientists delve deeper into the structural and functional aspects of this compound, new opportunities for its application in pharmaceuticals and beyond are expected to emerge.